1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane

• IUPAC Name: azepan-1-yl-[2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl]methanone
• InChI: InChI=1S/C17H19FN2O3/c18-13-6-5-7-14(10-13)22-12-16-19-15(11-23-16)17(21)20-8-3-1-2-4-9-20/h5-7,10-11H,1-4,8-9,12H2
• InChI Key: LNFZGSSSIWOOER-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2=COC(=N2)COC3=CC(=CC=C3)F
• Molecular Formula: C17H19FN2O3
• Molecular Weight: 318.34 g/mol

Description

1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane, also known as FOAZ, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FOAZ is a member of the azepane family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane is not fully understood, but studies have shown that it acts by inhibiting the activity of various enzymes and proteins involved in cell proliferation, inflammation, and oxidative stress. 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been shown to inhibit the activity of the enzyme, DNA topoisomerase II, which is involved in DNA replication and cell division. 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has also been shown to inhibit the activity of the protein, NF-κB, which is involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects
1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been shown to have a variety of biochemical and physiological effects. Studies have shown that 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane can induce apoptosis, or programmed cell death, in cancer cells. 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has also been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer therapies. 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane also has anti-inflammatory and anti-oxidant activities, which make it a promising candidate for the treatment of a variety of inflammatory and oxidative stress-related diseases.
One of the limitations of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has not yet been tested in clinical trials, so its safety and efficacy in humans are unknown.

Future Directions

There are several future directions for research on 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane. One area of research is the optimization of its anti-cancer activity. This could involve the development of new analogs of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane that have improved potency and selectivity for cancer cells. Another area of research is the investigation of the safety and efficacy of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane in animal and human studies. Finally, the potential use of 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane as a treatment for inflammatory and oxidative stress-related diseases should be further explored.

Synthesis Methods

1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane can be synthesized using a multi-step process that involves the reaction of 3-fluorobenzyl bromide with 2-amino-2-methyl-1-propanol to form the intermediate compound, 2-[(3-fluorophenoxy)methyl]-2-methylpropan-1-ol. This intermediate is then reacted with 4-bromo-3-oxazolidinone to form 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane.

Scientific Research Applications

1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research for 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane is its potential use as an anti-cancer agent. Studies have shown that 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has potent anti-proliferative activity against a variety of cancer cell lines, including breast, colon, and lung cancer cells.
In addition to its anti-cancer properties, 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane has also been shown to have anti-inflammatory and anti-oxidant activities. These properties make 1-({2-[(3-fluorophenoxy)methyl]-1,3-oxazol-4-yl}carbonyl)azepane a promising candidate for the treatment of a variety of inflammatory and oxidative stress-related diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.